1,4-Dibromo-2-chloro-3-methylbenzene
Overview
Description
1,4-Dibromo-2-chloro-3-methylbenzene is a chemical compound with the molecular formula C7H5Br2Cl. It is a derivative of benzene, which is a cyclic hydrocarbon with a continuous pi bond . The compound has two bromine atoms, one chlorine atom, and one methyl group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of 1,4-Dibromo-2-chloro-3-methylbenzene consists of a benzene ring with two bromine atoms, one chlorine atom, and one methyl group attached. The positions of these substituents on the benzene ring are important for the compound’s properties and reactivity .Chemical Reactions Analysis
The compound can undergo various chemical reactions typical of aromatic compounds. These include electrophilic aromatic substitution reactions, where an electrophile replaces a hydrogen atom on the benzene ring . The presence of the halogen atoms and the methyl group on the benzene ring can influence the reactivity and the orientation of these reactions .Scientific Research Applications
Catalyst in Organic Synthesis
“1,4-Dibromo-2-chloro-3-methylbenzene” can be used as a catalyst in organic synthesis . For example, it has been used in the synthesis of 9-aryl-1,8-dioxo-octahydroxanthene derivatives . This is achieved through the condensation reaction of dimedone (5,5-dimethylcyclohexane-1,3-dione) and various arylaldehydes . The catalyst aids in the in situ generation of the Br+ ion, which is crucial for this reaction .
Synthesis of Heterocycles
Heterocycles are extensively applied in organic synthesis, pharmaceutical chemistry, and industry . “1,4-Dibromo-2-chloro-3-methylbenzene” can be used in the synthesis of heterocycles . For instance, xanthene derivatives, which have various significant biological activities, can be synthesized using this compound .
Synthesis of 4H-pyran, Pyranopyrazole, and Pyrazolo[1,2-b]phthalazine Derivatives
“1,4-Dibromo-2-chloro-3-methylbenzene” can be used in the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives . These compounds are synthesized by a one-pot multi-component reaction (MCR) in water .
Pharmaceutical Applications
Xanthene derivatives, which can be synthesized using “1,4-Dibromo-2-chloro-3-methylbenzene”, have various significant biological activities . They are used as antibacterial, anti-inflammatory, and antiviral agents . They also offer potential applications in photodynamic therapy .
Mechanism of Action
The mechanism of action of 1,4-Dibromo-2-chloro-3-methylbenzene in chemical reactions typically involves the aromatic ring acting as a nucleophile, reacting with electrophiles during electrophilic aromatic substitution reactions . The specific mechanism can vary depending on the reaction conditions and the electrophile involved .
Safety and Hazards
properties
IUPAC Name |
1,4-dibromo-2-chloro-3-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2Cl/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTQQPQNDEZNBJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90661543 |
Source
|
| Record name | 1,4-Dibromo-2-chloro-3-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90661543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1000573-62-5 |
Source
|
| Record name | 1,4-Dibromo-2-chloro-3-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90661543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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